1-(6-(furan-2-yl)pyridazin-3-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(furan-2-yl)pyridazin-3-yl]-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H24N6O3S/c31-23-10-8-19(21-6-3-15-34-21)28-30(23)13-11-25-24(32)17-4-1-12-29(16-17)22-9-7-18(26-27-22)20-5-2-14-33-20/h2-3,5-10,14-15,17H,1,4,11-13,16H2,(H,25,32)
• InChI Key: HROXLCOPGQLXPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CO3)C(=O)NCCN4C(=O)C=CC(=N4)C5=CC=CS5
• Molecular Formula: C24H24N6O3S
• Molecular Weight: 476.6 g/mol

Description

1-(6-(furan-2-yl)pyridazin-3-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Design

Scientific Research Applications

Heterocyclic compounds, particularly those incorporating piperidine, furan, and thiophene rings, are central to drug discovery efforts due to their diverse pharmacological properties. Such compounds have been synthesized and tested for a variety of biological activities, including antimicrobial, anticancer, analgesic, anti-inflammatory, and antipsychotic effects. The inclusion of furan and thiophene rings often contributes to the compounds' bioactivity, making them valuable scaffolds in medicinal chemistry.

• Anticancer and Antimicrobial Activities

  Compounds containing furan and thiophene moieties have been evaluated for their anticancer and antimicrobial properties. For instance, piperazine-2,6-dione derivatives with furan and thiophene substitutions have shown promising anticancer activity against several cancer cell lines, indicating their potential as therapeutic agents (Kumar et al., 2013).

• Analgesic and Anti-inflammatory Activities

  Derivatives of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine, synthesized from components like thiophene and furan, have been assessed for their analgesic and antiparkinsonian activities. These studies highlight the potential of furan and thiophene-containing compounds in developing new pain management and neurological disorder treatments (Amr et al., 2008).

• Synthesis of Heterocycles for Drug Development

  The synthetic versatility of compounds featuring piperidine, furan, and thiophene rings facilitates the creation of novel heterocyclic structures with potential therapeutic applications. Research has focused on synthesizing diverse heterocyclic compounds to explore their biological activities and optimize their pharmacological profiles for better efficacy and safety in drug development (Ergun et al., 2014).